ethyl 2-[(5E)-5-{[5-(3-bromophenyl)furan-2-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate

• Molecular Formula: C19H16BrNO5S
• Molecular Weight: 450.3 g/mol
• IUPAC Name: ethyl 2-[(5E)-5-[[5-(3-bromophenyl)furan-2-yl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate
• InChI: InChI=1S/C19H16BrNO5S/c1-3-25-18(23)11(2)21-17(22)16(27-19(21)24)10-14-7-8-15(26-14)12-5-4-6-13(20)9-12/h4-11H,3H2,1-2H3/b16-10+
• InChI Key: IXXPZHRYVNLWIZ-MHWRWJLKSA-N
• Isomeric SMILES: CCOC(=O)C(C)N1C(=O)/C(=C\C2=CC=C(O2)C3=CC(=CC=C3)Br)/SC1=O
• SMILES: CCOC(=O)C(C)N1C(=O)C(=CC2=CC=C(O2)C3=CC(=CC=C3)Br)SC1=O

Description

Ethyl 2-[(5E)-5-{[5-(3-bromophenyl)furan-2-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate, also known as compound 1, is a synthetic molecule with potential applications in the field of medicinal chemistry. It is a thiazolidinedione derivative that has been shown to possess anti-inflammatory and anti-tumor properties. In

Mechanism of Action

The mechanism of action of ethyl 2-[(5E)-5-{[5-(3-bromophenyl)furan-2-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate 1 is not fully understood, but it is believed to be related to its ability to inhibit the activity of certain enzymes involved in inflammation and cancer progression. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which play a role in inflammation. Additionally, ethyl 2-[(5E)-5-{[5-(3-bromophenyl)furan-2-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate 1 has been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that are involved in the regulation of gene expression and have been linked to cancer progression.
Biochemical and Physiological Effects
Compound 1 has been shown to have several biochemical and physiological effects. It has been shown to decrease the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha, which play a role in inflammation. Additionally, ethyl 2-[(5E)-5-{[5-(3-bromophenyl)furan-2-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate 1 has been shown to induce apoptosis in cancer cells, leading to cell death.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-[(5E)-5-{[5-(3-bromophenyl)furan-2-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate 1 in lab experiments is its potential as a therapeutic agent for the treatment of inflammation and cancer. Additionally, its synthetic nature makes it easier to produce in large quantities compared to natural ethyl 2-[(5E)-5-{[5-(3-bromophenyl)furan-2-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]propanoates. However, one limitation of using ethyl 2-[(5E)-5-{[5-(3-bromophenyl)furan-2-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate 1 is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving ethyl 2-[(5E)-5-{[5-(3-bromophenyl)furan-2-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate 1. One direction is to further explore its potential as a therapeutic agent for the treatment of inflammation and cancer. Additionally, further studies could investigate the mechanism of action of ethyl 2-[(5E)-5-{[5-(3-bromophenyl)furan-2-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate 1 and its effects on other enzymes and pathways involved in inflammation and cancer progression. Finally, research could also focus on improving the solubility of ethyl 2-[(5E)-5-{[5-(3-bromophenyl)furan-2-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate 1 to make it more suitable for use in lab experiments.

Synthesis Methods

The synthesis of ethyl 2-[(5E)-5-{[5-(3-bromophenyl)furan-2-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate 1 involves a multi-step process that starts with the reaction of 3-bromobenzaldehyde with furfural to form the intermediate 5-(3-bromophenyl)furan-2-carbaldehyde. This intermediate is then reacted with thiosemicarbazide to form the thiazolidine ring, followed by a cyclization reaction with ethyl acetoacetate to form the final product, ethyl 2-[(5E)-5-{[5-(3-bromophenyl)furan-2-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate 1.

Scientific Research Applications

Compound 1 has been the subject of several scientific studies due to its potential applications in the field of medicinal chemistry. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. Additionally, ethyl 2-[(5E)-5-{[5-(3-bromophenyl)furan-2-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate 1 has been shown to exhibit anti-tumor activity by inducing apoptosis in cancer cells.